Cas no 3998-88-7 (Ethyl 2-chloro-6-methylpyridine-4-carboxylate)

• Product Name: Ethyl 2-chloro-6-methylpyridine-4-carboxylate
• CAS No: 3998-88-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD09842151
• CID: 44655
• PubChem ID: 354334879
• Update Time: 2025-06-13

Ethyl 2-chloro-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-methylisonicotinate
• Ethyl 2-chloro-6-methylpyridine-4-carboxylate
• 2-Chloro-6-methylpyridine-4-carboxylic acid ethyl ester
• 2-Chlor-4-ethoxycarbonyl-6-methylpyridin
• 2-Chlor-6-methylisonicotinsaeureethylester
• 2-chloro-6-methylisonicotinic acid ethyl ester
• ethyl 2-chloro-6-methyl-4-pyridinecarboxylate
• UMAAIDIASQFLTF-UHFFFAOYSA-N
• 5282AB
• SBB065620
• TRA0085190
• SY006034
• AB0006388
• AB1000658
• E1262
• AKOS015891753
• MFCD09842151
• DTXSID70627046
• 3998-88-7
• 2-chloro-6-methyl-isonicotinic acid ethyl ester
• CS-W010497
• FT-0716894
• A873514
• SCHEMBL1179728
• DS-16894
• ethyl2-chloro-6-methylisonicotinate
• Ethyl2-chloro-6-methylpyridine-4-carboxylate,97%
• DB-027613
• 670-297-5

• MDL： MFCD09842151
• Inchi： 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)11-8(10)5-7/h4-5H,3H2,1-2H3
• InChI Key： UMAAIDIASQFLTF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=CC(C)=N1

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.207
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 107°C/1.5mmHg(lit.)
• Flash Point: 127℃
• Refractive Index: 1.522
• PSA: 39.19000
• LogP: 2.22010

Ethyl 2-chloro-6-methylpyridine-4-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Ethyl 2-chloro-6-methylpyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-chloro-6-methylpyridine-4-carboxylate (CAS No. 3998-88-7)

Ethyl 2-chloro-6-methylpyridine-4-carboxylate (CAS No. 3998-88-7) is a versatile pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its chloro and methyl substituents on the pyridine ring, serves as a critical intermediate in synthesizing bioactive molecules. Its unique structure enables applications in drug discovery, crop protection, and material science, aligning with current trends in sustainable chemistry and precision agriculture.

The growing demand for heterocyclic compounds like Ethyl 2-chloro-6-methylpyridine-4-carboxylate reflects industry shifts toward green synthesis and high-efficiency catalysts. Researchers frequently explore its reactivity in cross-coupling reactions and functional group transformations, addressing challenges in selective chlorination and esterification. Recent studies highlight its role in developing next-generation pesticides with lower environmental impact, a topic trending in agrochemical forums and scientific databases.

From a technical perspective, CAS 3998-88-7 exhibits stability under standard conditions, making it suitable for large-scale production. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key factor for GMP compliance in pharmaceutical applications. Users searching for "pyridine carboxylate synthesis" or "chloromethyl pyridine derivatives" often seek data on its solubility (soluble in organic solvents like ethanol and DMSO) and storage recommendations (2–8°C in inert atmospheres).

Innovations in catalytic methodologies have renewed interest in this compound, particularly for C–H activation and bioconjugation. Its electron-withdrawing groups enhance reactivity in Pd-catalyzed reactions, a frequent subject in organic chemistry publications. Additionally, its potential in metal-organic frameworks (MOFs) aligns with searches for "functionalized pyridines for MOFs"—a hotspot in nanomaterials research.

Regulatory and safety profiles of Ethyl 2-chloro-6-methylpyridine-4-carboxylate adhere to global standards like REACH and OECD guidelines. While not classified as hazardous, proper lab handling protocols (gloves, ventilation) are emphasized in safety data sheets. This aligns with user queries on "non-toxic pyridine analogs" and "eco-friendly intermediates," reflecting the industry’s focus on sustainable practices.

In conclusion, CAS 3998-88-7 remains a pivotal building block in modern chemistry. Its adaptability to microwave-assisted synthesis and flow chemistry positions it at the forefront of industrial innovation, answering demands for cost-effective and scalable solutions. For researchers investigating "pyridine-based drug scaffolds" or "chlorinated heterocycles," this compound offers a robust platform for diverse applications.